Cas no 874569-53-6 (3,3,5-trifluoro-2,3-dihydro-1H-indol-2-one)

• Product name: 3,3,5-trifluoro-2,3-dihydro-1H-indol-2-one
• CAS No: 874569-53-6
• MF: C₈H₄F₃NO
• MW: 187.118672370911
• CID: 1893295
• PubChem ID: 11715306

3,3,5-trifluoro-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one, 3,3,5-trifluoro-1,3-dihydro-
• 3,3,5-trifluoro-2,3-dihydro-1H-indol-2-one
• SCHEMBL2827536
• 3,3,5-trifluoroindolin-2-one
• 3,3,5-TRIFLUORO-1,3-DIHYDRO-2H-INDOL-2-ONE
• F70695
• AB84727
• 874569-53-6
• CS-0456792

• Inchi： InChI=1S/C8H4F3NO/c9-4-1-2-6-5(3-4)8(10,11)7(13)12-6/h1-3H,(H,12,13)
• InChI Key： YJCNHTXHKRXYHK-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=C1F)C(C(=O)N2)(F)F

Computed Properties

• Exact Mass: 187.02449824Da
• Monoisotopic Mass: 187.02449824Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų
• XLogP3: 1.6

Additional information on 3,3,5-trifluoro-2,3-dihydro-1H-indol-2-one

Comprehensive Overview of 3,3,5-Trifluoro-2,3-dihydro-1H-indol-2-one (CAS No. 874569-53-6)

3,3,5-Trifluoro-2,3-dihydro-1H-indol-2-one (CAS No. 874569-53-6) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of three fluorine atoms in its molecular framework enhances its metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. Researchers are increasingly exploring its potential in the development of novel therapeutics, particularly in targeting central nervous system (CNS) disorders and inflammatory diseases.

The compound's indole-2-one core is a privileged scaffold in medicinal chemistry, often associated with bioactivity. Its trifluoromethyl groups contribute to lipophilicity, which is crucial for membrane permeability—a key factor in drug design. Recent studies highlight its role in modulating enzyme inhibition, particularly in kinases and proteases, which are hot topics in cancer research and neurodegenerative disease studies. This aligns with current trends in precision medicine, where tailored molecular structures are sought after.

From a synthetic perspective, 3,3,5-Trifluoro-2,3-dihydro-1H-indol-2-one is synthesized via multi-step organic reactions, including fluorination and cyclization techniques. Its CAS No. 874569-53-6 serves as a critical identifier for regulatory and safety documentation, ensuring compliance in global markets. The compound's stability under various pH conditions makes it suitable for formulation development, a recurring query in pharmaceutical forums and patent literature.

Environmental and green chemistry considerations are also relevant. The compound's fluorine atoms pose challenges in waste management, prompting innovations in sustainable synthesis methods. This resonates with the growing demand for eco-friendly pharmaceuticals, a frequently searched topic in academic databases and industry reports.

In agrochemical applications, 3,3,5-Trifluoro-2,3-dihydro-1H-indol-2-one derivatives are investigated for their pesticidal activity, addressing global concerns about crop protection and food security. Its mode of action involves disrupting pest metabolism, a subject of interest in integrated pest management (IPM) strategies.

Analytical characterization of this compound employs advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring purity and structural integrity. These methods are frequently discussed in research publications and quality control protocols, reflecting its importance in high-throughput screening.

In summary, 3,3,5-Trifluoro-2,3-dihydro-1H-indol-2-one (CAS No. 874569-53-6) is a versatile compound with broad applications in life sciences. Its integration into drug discovery pipelines and agrochemical innovations underscores its relevance in addressing contemporary scientific and societal challenges.